Cas no 103693-32-9 (1,4-Benzothiazepin-3(2H)-one, 4,5-dihydro-)

• Product name: 1,4-Benzothiazepin-3(2H)-one, 4,5-dihydro-
• CAS No: 103693-32-9
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 2623567
• PubChem ID: 4178650

1,4-Benzothiazepin-3(2H)-one, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• ZBJVPBPXJSMVLG-UHFFFAOYSA-N
• 103693-32-9
• 4,5-Dihydro-1,4-benzothiazepin-3(2H)-one
• DTXSID70400336
• SCHEMBL8526616
• DTXCID70351192
• 1,4-Benzothiazepin-3(2H)-one, 4,5-dihydro-

• Inchi： InChI=1S/C9H9NOS/c11-9-6-12-8-4-2-1-3-7(8)5-10-9/h1-4H,5-6H2,(H,10,11)
• InChI Key： ZBJVPBPXJSMVLG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines